Cas no 959997-88-7 (2-Bromo-4-(trifluoromethyl)phenylboronic acid)

2-Bromo-4-(trifluoromethyl)phenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both bromo and trifluoromethyl substituents enhances its reactivity and selectivity, making it valuable for constructing complex aromatic frameworks, particularly in pharmaceuticals and agrochemicals. Its boronic acid group facilitates efficient coupling with aryl halides, while the electron-withdrawing trifluoromethyl group stabilizes intermediates and influences electronic properties. This compound is particularly useful in the synthesis of fluorinated compounds, where the trifluoromethyl group imparts desirable metabolic stability and lipophilicity. It is typically handled under inert conditions due to its sensitivity to moisture and air.
2-Bromo-4-(trifluoromethyl)phenylboronic acid structure
959997-88-7 structure
Product Name:2-Bromo-4-(trifluoromethyl)phenylboronic acid
CAS No:959997-88-7
MF:C7H5BBrF3O2
MW:268.823611974716
MDL:MFCD08532500
CID:856374
PubChem ID:44717756
Update Time:2025-10-29

2-Bromo-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-4-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
    • (2-Bromo-4-(trifluoromethyl)phenyl)boronic acid
    • [2-bromo-4-(trifluoromethyl)phenyl]boronic acid
    • 2-BROMO-4-(TRIFLUOROMETHYL)BENZENEBORONIC ACID
    • B-[2-Bromo-4-(trifluoromethyl)phenyl]boronic acid (ACI)
    • (2-Bromo-4-trifluoromethylphenyl)boronic acid
    • MFCD08532500
    • (2-Bromo-4-(trifluoromethyl)phenyl)boronicacid
    • 4-Borono-3-bromobenzotrifluoride
    • PS-9761
    • 959997-88-7
    • AKOS015835241
    • EN300-6735159
    • CS-0149585
    • SCHEMBL2705066
    • DTXSID20660322
    • D71443
    • DB-217056
    • 2-Bromo-4-(trifluoromethyl)phenylboronic acid
    • MDL： MFCD08532500
    • Inchi： 1S/C7H5BBrF3O2/c9-6-3-4(7(10,11)12)1-2-5(6)8(13)14/h1-3,13-14H
    • InChI Key： WMKPVTIMXOLNHA-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(Br)C(B(O)O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 267.95200
  • Monoisotopic Mass: 267.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • PSA: 40.46000
  • LogP: 1.14770

2-Bromo-4-(trifluoromethyl)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Bromo-4-(trifluoromethyl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B695055-100mg
2-Bromo-4-(trifluoromethyl)phenylboronic acid
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TRC
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Alichem
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Alichem
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Apollo Scientific
PC9160-1g
2-Bromo-4-(trifluoromethyl)benzeneboronic acid
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Apollo Scientific
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2-Bromo-4-(trifluoromethyl)benzeneboronic acid
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abcr
AB233142-1 g
2-Bromo-4-(trifluoromethyl)benzeneboronic acid; .
 959997-88-7
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 €141.50 2023-04-27
abcr
AB233142-5 g
2-Bromo-4-(trifluoromethyl)benzeneboronic acid; .
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2-Bromo-4-(trifluoromethyl)phenylboronic acid Production Method

Production Method 1

481075-58-5 481075-58-5
959997-88-7 959997-88-7
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Diethyl ether ,  Tetrahydrofuran ;  -78 °C; 2 h, -78 °C
1.2 Reagents: Triethyl borate ;  -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
Reference
Use of 2-Bromophenylboronic Esters as Benzyne Precursors in the Pd-Catalyzed Synthesis of Triphenylenes
Garcia-Lopez, Jose-Antonio; Greaney, Michael F., Organic Letters, 2014, 16(9), 2338-2341

2-Bromo-4-(trifluoromethyl)phenylboronic acid Raw materials

2-Bromo-4-(trifluoromethyl)phenylboronic acid Preparation Products

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